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Compound of Interest

Compound Name: UC-857993

Cat. No.: B1683354 Get Quote

Target Signaling Pathway: T-Kinase Cascade
UC-857993 is designed to selectively inhibit T-Kinase 1 (TK1), a critical upstream kinase in the

T-Kinase signaling cascade. This pathway is frequently dysregulated in certain cancer types,

leading to uncontrolled cell proliferation. Inhibition of TK1 is a promising therapeutic strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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